Cas no 2171863-58-2 (3-2-(thiomorpholin-4-yl)ethylbenzaldehyde)

• Product Name: 3-2-(thiomorpholin-4-yl)ethylbenzaldehyde
• CAS No: 2171863-58-2
• MF: C₁₃H₁₇NOS
• MW: 235.345182180405
• CID: 6360939
• PubChem ID: 89209416
• Update Time: 2025-05-20

3-2-(thiomorpholin-4-yl)ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-2-(thiomorpholin-4-yl)ethylbenzaldehyde
• EN300-1618808
• 2171863-58-2
• 3-[2-(thiomorpholin-4-yl)ethyl]benzaldehyde
• SCHEMBL13959192

• Inchi： 1S/C13H17NOS/c15-11-13-3-1-2-12(10-13)4-5-14-6-8-16-9-7-14/h1-3,10-11H,4-9H2
• InChI Key： FETOZLANPAWPAP-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)CCC1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 235.10308534g/mol
• Monoisotopic Mass: 235.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 3-2-(thiomorpholin-4-yl)ethylbenzaldehyde

Exploring the Potential of 3-2-(thiomorpholin-4-yl)ethylbenzaldehyde (CAS No. 2171863-58-2) in Modern Chemistry

In the rapidly evolving field of organic chemistry, 3-2-(thiomorpholin-4-yl)ethylbenzaldehyde (CAS No. 2171863-58-2) has emerged as a compound of significant interest. This molecule, characterized by its unique thiomorpholine and benzaldehyde functional groups, offers versatile applications in pharmaceutical research, material science, and synthetic chemistry. Researchers are increasingly drawn to its potential as a building block for drug discovery and catalysis, aligning with the growing demand for innovative chemical entities in precision medicine and green chemistry.

The structural features of 3-2-(thiomorpholin-4-yl)ethylbenzaldehyde make it a valuable intermediate in the synthesis of heterocyclic compounds. Its aldehyde group provides a reactive site for condensation reactions, while the thiomorpholine moiety introduces sulfur-based functionality, enhancing its utility in metal-organic frameworks (MOFs) and ligand design. Recent studies highlight its role in developing fluorescence probes, addressing the surge in demand for bioimaging tools in diagnostics and cellular biology.

From an industrial perspective, the compound’s stability and solubility profile have sparked interest in high-throughput screening libraries. As the pharmaceutical industry shifts toward fragment-based drug design, 3-2-(thiomorpholin-4-yl)ethylbenzaldehyde serves as a critical scaffold for optimizing kinase inhibitors and GPCR modulators. Its compatibility with microwave-assisted synthesis further aligns with sustainable practices, reducing reaction times and energy consumption—a key focus in AI-driven chemical research.

Beyond therapeutics, this compound’s electronic properties are being explored in organic electronics, particularly in OLED materials and conductive polymers. With the rise of wearable technology and flexible displays, researchers are investigating its derivatives for charge transport efficiency. Additionally, its potential in photocatalysis supports advancements in solar energy conversion, a hot topic in renewable energy discussions.

Quality control and analytical methods for 3-2-(thiomorpholin-4-yl)ethylbenzaldehyde are equally critical. Techniques like HPLC-MS and NMR spectroscopy ensure purity, while computational tools such as molecular docking predict its interactions in biological systems. These approaches cater to the increasing emphasis on data-driven chemistry and automated synthesis platforms.

In summary, 3-2-(thiomorpholin-4-yl)ethylbenzaldehyde (CAS No. 2171863-58-2) exemplifies the intersection of innovation and practicality. Its multifaceted applications—from drug development to advanced materials—position it as a cornerstone in contemporary chemical research, answering pressing questions in healthcare, energy, and technology.